Cas no 1805233-48-0 (2-Chloromethyl-6-cyano-3-nitrobenzoic acid)

• Product name: 2-Chloromethyl-6-cyano-3-nitrobenzoic acid
• CAS No: 1805233-48-0
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4980969

2-Chloromethyl-6-cyano-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-6-cyano-3-nitrobenzoic acid

• Inchi： 1S/C9H5ClN2O4/c10-3-6-7(12(15)16)2-1-5(4-11)8(6)9(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： BWWQXVOKHZJZKX-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C#N)C=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 107

Additional information on 2-Chloromethyl-6-cyano-3-nitrobenzoic acid

2-Chloromethyl-6-cyano-3-nitrobenzoic Acid (CAS No. 1805233-48-0): An Overview

2-Chloromethyl-6-cyano-3-nitrobenzoic acid (CAS No. 1805233-48-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex functional groups, including a chloromethyl group, a cyano group, and a nitro group, which collectively contribute to its diverse reactivity and utility.

The molecular formula of 2-chloromethyl-6-cyano-3-nitrobenzoic acid is C₉H₅ClN₂O₄, and its molecular weight is approximately 240.59 g/mol. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and derivatizations. For instance, the chloromethyl group can be readily substituted or coupled with other molecules, while the cyano and nitro groups can undergo reduction or functional group interconversion reactions.

In the realm of pharmaceutical research, 2-chloromethyl-6-cyano-3-nitrobenzoic acid has shown promise as a building block for the synthesis of novel bioactive compounds. Recent studies have explored its potential as an intermediate in the development of anti-inflammatory agents, anticancer drugs, and other therapeutic molecules. The ability to modify the chloromethyl and cyano groups allows for the creation of a wide range of derivatives with tailored biological activities.

The synthetic versatility of 2-chloromethyl-6-cyano-3-nitrobenzoic acid has also been leveraged in materials science. Researchers have utilized this compound to develop advanced materials with enhanced properties, such as improved thermal stability, mechanical strength, and optical performance. For example, the incorporation of this compound into polymer matrices has been shown to enhance their performance in various applications, including coatings, adhesives, and electronic devices.

In addition to its applications in pharmaceuticals and materials science, 2-chloromethyl-6-cyano-3-nitrobenzoic acid has been studied for its potential use in chemical synthesis. Its unique combination of functional groups makes it an excellent starting material for a variety of synthetic routes. For instance, the nitro group can be reduced to an amino group, which can then be further modified through amide formation or other reactions. Similarly, the cyano group can be hydrolyzed to form a carboxylic acid or converted into other functional groups such as aldehydes or ketones.

The environmental impact of 2-chloromethyl-6-cyano-3-nitrobenzoic acid is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its synthesis and use must be conducted with appropriate safety measures to minimize any potential risks. Studies have shown that proper handling and disposal methods can effectively mitigate any environmental concerns associated with this compound.

In conclusion, 2-chloromethyl-6-cyano-3-nitrobenzoic acid (CAS No. 1805233-48-0) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it a valuable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative solutions to various scientific challenges.